Cas no 31098-21-2 (3-Sulfopropyl Methacrylate Potassium Salt)

• Product Name: 3-Sulfopropyl Methacrylate Potassium Salt
• CAS No: 31098-21-2
• MF: C₇H₁₁KO₅S
• MW: 246.32254242897
• MDL: MFCD00010139
• CID: 305945
• PubChem ID: 24855146
• Update Time: 2025-04-19

3-Sulfopropyl Methacrylate Potassium Salt Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 3-sulfopropyl ester, potassium salt (1:1)
• 3-Sulfopropyl methacrylate potassium salt
• potassium,3-(2-methylprop-2-enoyloxy)propane-1-sulfonate
• EINECS 250-466-6
• Methacrylic Acid 3-Sulfopropyl Ester Potassium Salt
• potassium 3-(methacryloyloxy)propane-1-sulfonate
• Potassium 3-(Methacryloyloxy)propanesulfonate
• Potassium 3-sulphopropyl methacrylate
• 3-SPM Potassium salt
• Potassium 3-(methacryloyloxy)-1-propanesulfonate
• POTASSIUM SULFOPROPYLMETHACRYLATE
• 3-Sulfopropyl Methacrylate Potassium Salt

• MDL： MFCD00010139
• Inchi： 1S/C7H12O5S.K/c1-6(2)7(8)12-4-3-5-13(9,10)11;/h1,3-5H2,2H3,(H,9,10,11);/q;+1/p-1
• InChI Key： PNOXUQIZPBURMT-UHFFFAOYSA-M
• SMILES： [K+].S(CCCOC(C(=C)C)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 245.99600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 295 °C (dec.) (lit.)
• Water Partition Coefficient: almost transparency
• Stability/Shelf Life: Stable. Incompatible with peroxides, strong acids, strong oxidizing agents.
• PSA: 91.88000
• LogP: 1.12180
• Solubility: Not determined

3-Sulfopropyl Methacrylate Potassium Salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：No

Related Categories

• Material Chemicals High Polymer Materials